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Introduction

Aneuploidy, an abnormal number of chromosomes, is a hallmark of many cancers and is
implicated in tumor evolution and therapeutic response.[1][2][3] The ability to reliably induce
aneuploidy in otherwise chromosomally stable cell lines is a critical tool for studying its role in
tumorigenesis and for the development of novel cancer therapies. This document provides a
detailed protocol for generating aneuploid cell lines using a chemical biology approach
involving the selective inhibition of Centromere Protein E (CENP-E).

CENP-E is a kinesin-7 motor protein essential for the proper alignment of chromosomes at the
metaphase plate during mitosis.[1][4] Inhibition of CENP-E disrupts this process, leading to
chromosome mis-segregation and the generation of aneuploid daughter cells.[1][5] This
method offers a distinct advantage over other techniques, such as those using topoisomerase
Il inhibitors, as it avoids inducing widespread DNA damage.[1]

The protocol described herein utilizes a potent and selective inhibitor of CENP-E, GSK923295
(a compound functionally analogous to Cenp-E-IN-3), in combination with an inhibitor of the
spindle assembly checkpoint (SAC) kinase, Mps1 (specifically AZ3146). This sequential
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inhibition strategy efficiently induces low-level aneuploidy across a large population of cells.[1]

[2][3]

Mechanism of Action

CENP-E plays a crucial role in the congression of chromosomes from the spindle poles to the
metaphase plate.[1][4] Inhibition of CENP-E's motor function with GSK923295 results in a
failure of a small number of chromosomes to align properly at the cell's equator; these
chromosomes remain clustered near the spindle poles.[1][2][3] This misalignment activates the
Spindle Assembly Checkpoint (SAC), leading to a mitotic arrest.[1]

To induce chromosome mis-segregation, the SAC is subsequently overridden by inhibiting
Mps1 with AZ3146. This forces the cell to enter anaphase despite the presence of misaligned
polar chromosomes.[1][2] The unequal segregation of these chromosomes into the daughter
cells results in aneuploidy. This method has been shown to produce an average of two
chromosome mis-segregation events per division.[1][2]

Data Presentation

The following table summarizes the key quantitative parameters for the successful induction of
aneuploidy using the sequential CENP-E and Mps1 inhibition method.
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Parameter Value Cell Line(s) Reference
N DLD-1, HCT-1186,
CENP-E Inhibitor GSK923295 [1]
HelLa, RKO
GSK923295
_ 50 nM DLD-1, HelLa, RKO [1]
Concentration
GSK923295
) 2 - 4 hours DLD-1, HelLa [1]
Treatment Duration
Mps1 Inhibitor AZ3146 DLD-1, HCT-116 [1]
Not explicitly stated,
AZ3146 Concentration  used after DLD-1, HCT-116 [1]
GSK923295 washout
) ) Average of 2 mis-
Aneuploidy Induction i
segregation events DLD-1 [1112]

Rate

per division

Experimental Protocols

Materials
Cell line of interest (e.g., DLD-1, HCT-116, Hela)

Complete cell culture medium

GSK923295 (CENP-E inhibitor)

AZ3146 (Mpsl inhibitor)

Dimethyl sulfoxide (DMSO) for stock solutions

Phosphate-buffered saline (PBS)

Fixative (e.g., 4% paraformaldehyde or methanol)

DNA stain (e.g., DAPI)
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» Reagents for flow cytometry (e.g., propidium iodide, RNase A)

o Reagents for Fluorescence In Situ Hybridization (FISH)

Protocol 1: Generation of Aneuploid Cells

o Cell Culture: Plate cells at an appropriate density to ensure they are in the logarithmic growth
phase at the time of treatment.

e CENP-E Inhibition:
o Prepare a stock solution of GSK923295 in DMSO.

o Treat cells with 50 nM GSK923295 for 4 hours. This will induce a mitotic arrest with a
small number of unaligned chromosomes.[1]

e Mpsl Inhibition and Anaphase Entry:
o Wash out the GSK923295-containing medium with fresh, pre-warmed medium.

o Immediately add medium containing the Mps1 inhibitor, AZ3146, to override the spindle
assembly checkpoint and drive the cells into anaphase.[1]

o Cell Harvest: Allow cells to proceed through mitosis and enter the next interphase. The exact
timing will depend on the cell line's doubling time.

o Aneuploid Cell Line Establishment: Culture the resulting cell population. Aneuploid cells can
be further selected or cloned if desired.

Protocol 2: Analysis of Aneuploidy by Flow Cytometry

e Sample Preparation:
o Harvest both control and treated cells by trypsinization.
o Wash the cells with PBS.

o Fix the cells in ice-cold 70% ethanol while vortexing gently. Store at -20°C.
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e Staining:
o Centrifuge the fixed cells and wash with PBS.
o Resuspend the cell pellet in a staining solution containing propidium iodide and RNase A.
o Incubate in the dark for 30 minutes at room temperature.
o Data Acquisition:
o Analyze the DNA content of the cells using a flow cytometer.

o Aneuploid populations will show altered DNA content peaks compared to the diploid
control cells.[1][6]

Protocol 3: Analysis of Aneuploidy by Fluorescence In
Situ Hybridization (FISH)

e Sample Preparation:
o Prepare slides of interphase cells from both control and treated populations.
e Hybridization:

o Use commercially available FISH probes specific for the centromeres of selected
chromosomes (e.g., chromosomes 6 and 7).[6]

o Follow the manufacturer's protocol for probe hybridization and washing.
e Imaging and Analysis:

o Counterstain the DNA with DAPI.

o Visualize the slides using a fluorescence microscope.

o Quantify the number of signals for each probe in individual cells. Aneuploid cells will
exhibit a deviation from the normal number of signals (e.g., a 3+1 pattern in daughter cells,
indicating a mis-segregation event).[6]
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Caption: Workflow for generating aneuploid cells.

é Cenp-E Inhibition and Aneuploidy Pathway
Cenp-E Inhibitor
(GSK923295)
[ causes
drives
Chromosome Congression Chromosome Misalignment
& Alignment (Polar Chromosomes)

inhibits

Spindle Assembly
Checkpoint (SAC)

inhibits
(if unattached kinetochores)

Gnaphase ProgressioD

leads to
(with misaligned chromosomes)

Mitotic Arrest

SAC Override

causes

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 7/9

Tech Support



https://www.benchchem.com/product/b15608062/docs?utm_src=pdf-body-img#application-notes-generating-aneuploid-cell-lines-using-cenp-e-in-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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